Cas no 902765-47-3 (2,4-Dichloro-6-phenylthieno[2,3-d]pyrimidine)

• Product Name: 2,4-Dichloro-6-phenylthieno[2,3-d]pyrimidine
• CAS No: 902765-47-3
• MF: C₁₂H₆Cl₂N₂S
• MW: 281.160439014435
• CID: 2951746
• PubChem ID: 24901783
• Update Time: 2025-10-31

2,4-Dichloro-6-phenylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-二氯-6-苯基噻吩并[2,3-D]嘧啶
• 2,4-dichloro-6-phenylthieno[2,3-d]pyrimidine
• CLB76547
• SCHEMBL5269564
• F97635
• 902765-47-3
• BP-12051
• CS-0358969
• 2,4-Dichloro-6-phenyl-thieno[2,3-d]pyrimidine
• 2,4-Dichloro-6-phenylthieno[2,3-d]pyrimidine

• Inchi： 1S/C12H6Cl2N2S/c13-10-8-6-9(7-4-2-1-3-5-7)17-11(8)16-12(14)15-10/h1-6H
• InChI Key： RPPLNSDHURESPN-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)Cl)SC(=C2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 279.9628748g/mol
• Monoisotopic Mass: 279.9628748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2,4-Dichloro-6-phenylthieno[2,3-d]pyrimidine

Professional Introduction to 2,4-Dichloro-6-phenylthieno[2,3-d]pyrimidine (CAS No. 902765-47-3)

2,4-Dichloro-6-phenylthieno[2,3-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 902765-47-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of both chlorine substituents and a phenyl group in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The structural complexity of 2,4-Dichloro-6-phenylthieno[2,3-d]pyrimidine arises from its fused thieno[2,3-d]pyrimidine ring system. This system combines the aromaticity of the thiophene ring with the nitrogen-containing heterocycle of pyrimidine, creating a versatile platform for chemical modifications. The chlorine atoms at the 2 and 4 positions enhance the electrophilicity of the molecule, facilitating further functionalization through nucleophilic substitution reactions. Meanwhile, the phenyl group at the 6-position contributes to hydrophobic interactions and can influence binding affinity in biological targets.

In recent years, thienopyrimidine derivatives have been extensively studied for their potential as kinase inhibitors, particularly in targeting tyrosine kinases involved in cancer metabolism and signaling pathways. The compound CAS No. 902765-47-3 has been explored as a lead molecule in this context due to its ability to modulate enzyme activity through competitive binding at ATP-binding pockets. Preliminary computational studies suggest that its rigid thienopyrimidine core provides optimal interactions with key residues in target proteins, enhancing drug-like properties such as solubility and metabolic stability.

One of the most compelling aspects of 2,4-Dichloro-6-phenylthieno[2,3-d]pyrimidine is its versatility in derivative synthesis. Researchers have leveraged its reactive sites to develop libraries of analogs with tailored biological profiles. For instance, replacing one or both chlorine atoms with more electron-withdrawing groups can enhance binding affinity, while introducing amine or ether functionalities can improve solubility and pharmacokinetic profiles. These modifications have led to several promising candidates entering preclinical development pipelines.

The pharmaceutical industry has been particularly interested in thienopyrimidine-based inhibitors for their potential in treating solid tumors and hematological malignancies. Studies indicate that compounds like CAS No. 902765-47-3 can disrupt critical signaling cascades such as EGFR (Epidermal Growth Factor Receptor) and MET (Met proto-oncogene), which are frequently overexpressed in resistant cancers. Early-phase clinical trials have demonstrated encouraging results in patients with advanced-stage tumors, where thienopyrimidine derivatives have shown synergistic effects when combined with standard chemotherapeutic agents.

Advances in synthetic methodologies have further accelerated the development of thienopyrimidine scaffolds. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled efficient introduction of aryl and heteroaryl groups at strategic positions within the molecule. These techniques allow for rapid diversification of the chemical space while maintaining key pharmacophoric elements essential for biological activity. The result is a growing arsenal of CAS No. 902765-47-3 derivatives being tested against an array of disease models.

The integration of machine learning and artificial intelligence into drug discovery has also played a pivotal role in optimizing 2,4-Dichloro-6-phenylthieno[2,3-d]pyrimidine derivatives. Predictive modeling tools have been employed to identify structural features that correlate with improved potency and reduced toxicity. By analyzing large datasets of known bioactive compounds, researchers can prioritize novel analogs based on their predicted pharmacokinetic properties and target engagement profiles. This data-driven approach has significantly shortened the time required to transition promising candidates from bench to bedside.

Another area of interest lies in exploring thienopyrimidine-based compounds as antiviral agents. Their ability to mimic natural nucleobases allows them to interfere with viral replication processes at multiple stages. Research has shown that modifications to the phenyl ring and chlorine substituents can enhance interactions with viral polymerases or integrases, leading to reduced pathogenicity. As emerging viral threats continue to challenge global health systems, compounds like CAS No. 902765-47-3 offer a foundation for developing next-generation antiviral therapies.

The environmental impact of pharmaceutical development is also being considered when designing new derivatives of thienopyrimidine compounds. Efforts are underway to optimize synthetic routes for higher atom economy and reduced waste generation. Green chemistry principles are being applied to minimize hazardous reagents and improve energy efficiency during production processes. Such initiatives ensure that innovation in medicinal chemistry aligns with sustainable practices without compromising efficacy or safety.

In conclusion,CAS No 902765473 represents a structurally intriguing compound with significant therapeutic potential across multiple disease areas including oncology,infectious diseases,and inflammatory disorders,neurodegenerative diseases,autoimmune diseases . Its unique combination of electronic properties,steric bulk,and functionalizable sites makes it an attractive scaffold for medicinal chemists seeking novel treatments for unmet medical needs,personalized medicine,and precision oncology approaches . As research progresses,future directions may include exploring its role in combination therapies,improving delivery systems ,and leveraging cutting-edge technologies like CRISPR gene editing for enhanced therapeutic applications .